Cas no 1368170-47-1 (2-(pyridin-2-yl)methylcyclopentan-1-amine)

• Product Name: 2-(pyridin-2-yl)methylcyclopentan-1-amine
• CAS No: 1368170-47-1
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD21265540
• CID: 4593932
• PubChem ID: 65583786
• Update Time: 2025-10-22

2-(pyridin-2-yl)methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(pyridin-2-yl)methyl]cyclopentan-1-amine
• 2-[(pyridin-2-yl)methyl]cyclopentan-1-amine, Mixture of diastereomers
• Cyclopentanamine, 2-(2-pyridinylmethyl)-
• 2-(pyridin-2-yl)methylcyclopentan-1-amine

• MDL： MFCD21265540
• Inchi： 1S/C11H16N2/c12-11-6-3-4-9(11)8-10-5-1-2-7-13-10/h1-2,5,7,9,11H,3-4,6,8,12H2
• InChI Key： IOCKHCWEKLAZAB-UHFFFAOYSA-N
• SMILES： C1(N)CCCC1CC1=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(pyridin-2-yl)methylcyclopentan-1-amine

Introduction to 2-(pyridin-2-yl)methylcyclopentan-1-amine (CAS No. 1368170-47-1)

2-(pyridin-2-yl)methylcyclopentan-1-amine, also known by its CAS number 1368170-47-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a cyclopentane ring with a pyridine moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-(pyridin-2-yl)methylcyclopentan-1-amine is defined by its IUPAC name, 1-amino-cyclopentane-methanol, (1S)-, (S)-2-(pyridin-2-yl)methyl derivative. This structure provides a foundation for its potential pharmacological properties, including its ability to interact with specific receptors and enzymes in biological systems.

Recent studies have highlighted the potential of 2-(pyridin-2-yl)methylcyclopentan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are crucial for maintaining cognitive function and mood regulation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(pyridin-2-yl)methylcyclopentan-1-amine exhibits potent activity as a dopamine D₃ receptor agonist, suggesting its potential use in the treatment of conditions like Parkinson's disease and schizophrenia.

In addition to its neurological applications, 2-(pyridin-2-yl)methylcyclopentan-1-amine has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. A recent study published in the Cancer Research journal reported that 2-(pyridin-2-yl)methylcyclopentan-1-amine effectively reduced tumor growth in xenograft models of breast cancer, highlighting its potential as an anticancer agent.

The pharmacokinetic properties of 2-(pyridin-2-yl)methylcyclopentan-1-amine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. A study published in the Bioorganic & Medicinal Chemistry Letters detailed the metabolic stability and oral bioavailability of 2-(pyridin-2-yl)methylcyclopentan-1-amine, indicating that it can be effectively administered orally and has a reasonable half-life in vivo.

Safety and toxicity assessments are critical components of drug development, and several studies have evaluated the safety profile of 2-(pyridin-2-yl)methylcyclopentan-1-amine. In vitro and in vivo toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further research is needed to fully understand its long-term safety and potential side effects.

The synthesis of 2-(pyridin-2-yl)methylcyclopentan-1-amine has been optimized through various synthetic routes to improve yield and purity. One common method involves the reaction of cyclopentanone with an appropriate pyridine derivative followed by reduction to form the final amine product. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

In conclusion, 2-(pyridin-2-y l)methylcyclopentan -1 -amine (CAS No. 1368170 -47 -1) strong > represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing treatments in areas such as neurology and oncology.